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Compound of Interest

Compound Name: Barium nitrite

Cat. No.: B1141920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is for research and informational purposes only.

Pyrotechnic compositions are energetic materials and should only be handled by qualified and

experienced personnel in a controlled laboratory setting with appropriate safety measures in

place.

Introduction
Barium nitrite, Ba(NO₂)₂, is a yellowish, water-soluble crystalline solid.[1][2] While barium

nitrate, Ba(NO₃)₂, is a well-documented and widely used oxidizer and green colorant in

pyrotechnics, the use of barium nitrite is less common and not as extensively documented in

publicly available literature.[3][4][5][6] However, its chemical properties suggest potential as an

oxidizer in specific pyrotechnic applications. These notes provide an overview of the known

properties of barium nitrite, a comparison with barium nitrate, and hypothetical protocols for its

evaluation as a pyrotechnic oxidizer. One source explicitly mentions its use as a colorant and

oxidizer for green fireworks and in explosives.[7][8]

Physicochemical Properties and Data
A thorough understanding of the physicochemical properties of barium nitrite is essential for

its consideration as a pyrotechnic component. The following table summarizes the key

quantitative data for barium nitrite and provides a comparison with the more common barium

nitrate.
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Property Barium Nitrite Barium Nitrate

Chemical Formula Ba(NO₂)₂ Ba(NO₃)₂

Molecular Weight 229.34 g/mol [8] 261.34 g/mol

Appearance Yellowish crystalline solid[2] White crystalline solid

Density 3.137 g/cm³[2] 3.24 g/cm³

Melting Point 217 °C (decomposes)[2][9] 592 °C (decomposes)[10]

Solubility in Water 67.5 g/100 mL (20 °C)[2] 10.5 g/100 mL (25 °C)[10]

Oxygen Balance (to BaO) -3.5% +30.6%[11]

Note on Oxygen Balance: The oxygen balance (OB) is a measure of the degree to which an

explosive can be oxidized. For an oxidizer, a positive oxygen balance is generally desirable.

The oxygen balance for Barium Nitrite (Ba(NO₂)₂) calculated for decomposition to Barium

Oxide (BaO), Nitrogen (N₂), is -3.5%. This indicates a slight oxygen deficiency for complete

combustion of potential fuels. In contrast, Barium Nitrate (Ba(NO₃)₂) has a significantly positive

oxygen balance of +30.6%, making it a more potent oxidizer on its own.

Signaling Pathways and Logical Relationships
The following diagrams illustrate key concepts related to the use of barium nitrite in

pyrotechnics.
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Decomposition of Barium Nitrite

Barium Nitrite (solid)

Barium Oxide (solid)

Thermal Decomposition

Nitric Oxide (gas) Nitrogen (gas)

Heat
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Workflow for Evaluating a Novel Pyrotechnic Oxidizer

Characterization
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Properties (e.g., Density, MP)

Calculate Oxygen Balance

Thermal Analysis (TGA/DSC)

Formulate Test Compositions
(with various fuels)

Performance Testing
(Burn Rate, Color)

Sensitivity Testing
(Impact, Friction)

Analyze Performance and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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